![molecular formula C14H24N2O3 B2539388 Tert-butyl 5-methyl-4-prop-2-enoyl-1,4-diazepane-1-carboxylate CAS No. 2361795-97-1](/img/structure/B2539388.png)
Tert-butyl 5-methyl-4-prop-2-enoyl-1,4-diazepane-1-carboxylate
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Overview
Description
Synthesis Analysis
The synthesis of this compound involves starting from commercially available 4-bromo-1H-indole and using simple reagents. The Vilsmeier formylation of 4-bromo-1H-indole at the 3-position yields an intermediate compound. Further steps include reduction, protection of the alcoholic hydroxy group, and introduction of a formyl group at the 4-position. The key step is the introduction of the TBS-protected enyne side chain at the 4-position, achieved through Horner–Wadsworth–Emmons olefination. The yield and selectivity are good, making this compound a potential precursor to biologically active natural products like Indiacen A and Indiacen B .
Molecular Structure Analysis
The molecular formula of Tert-butyl 5-methyl-4-prop-2-enoyl-1,4-diazepane-1-carboxylate is C18H27NO5S . It has an average mass of 369.476 Da and a monoisotopic mass of 369.160980 Da . The compound’s structure includes a piperidine ring with a tert-butyl group and a tosylate (tosyloxy) moiety attached to it .
properties
IUPAC Name |
tert-butyl 5-methyl-4-prop-2-enoyl-1,4-diazepane-1-carboxylate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H24N2O3/c1-6-12(17)16-10-9-15(8-7-11(16)2)13(18)19-14(3,4)5/h6,11H,1,7-10H2,2-5H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TVGQUVHAFFLSLX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCN(CCN1C(=O)C=C)C(=O)OC(C)(C)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H24N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
268.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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